Cas no 1082453-12-0 (2-(4-methoxy-3-methylphenyl)propan-1-amine)

• Product Name: 2-(4-methoxy-3-methylphenyl)propan-1-amine
• CAS No: 1082453-12-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6171441
• PubChem ID: 55268678
• Update Time: 2025-11-01

2-(4-methoxy-3-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)propan-1-amine
• SCHEMBL20969576
• EN300-1850625
• AKOS006315747
• 1082453-12-0

• Inchi： 1S/C11H17NO/c1-8-6-10(9(2)7-12)4-5-11(8)13-3/h4-6,9H,7,12H2,1-3H3
• InChI Key： UOLMJKDPDUTCTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C)CN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-methoxy-3-methylphenyl)propan-1-amine

Comprehensive Overview of 2-(4-methoxy-3-methylphenyl)propan-1-amine (CAS No. 1082453-12-0)

2-(4-methoxy-3-methylphenyl)propan-1-amine, with the CAS number 1082453-12-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxy and methyl substitutions on the phenyl ring, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural properties, which make it a candidate for central nervous system (CNS) targeting molecules and enzyme inhibition studies.

In recent years, the demand for high-purity amine derivatives like 2-(4-methoxy-3-methylphenyl)propan-1-amine has surged due to their versatility in medicinal chemistry. The compound's amine functional group allows for easy modification, making it a valuable intermediate in synthesizing novel therapeutics. For instance, its potential role in neuroprotective agents aligns with the growing focus on neurodegenerative disease research, a hot topic in 2024. This connection to Alzheimer's and Parkinson's disease studies has driven increased searches for related compounds in academic and industrial databases.

The synthesis of CAS 1082453-12-0 typically involves multi-step organic reactions, including Grignard reactions or reductive amination, to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its structural integrity. These methods are frequently searched by chemists seeking optimized synthesis protocols or quality control measures for similar compounds. The compound's logP value and solubility profile are also key parameters for researchers evaluating its drug-likeness.

Beyond pharmaceuticals, 2-(4-methoxy-3-methylphenyl)propan-1-amine has potential applications in agrochemicals and flavor/fragrance industries. Its aromatic structure lends itself to pesticide formulations or scent molecule derivatives, topics increasingly explored in sustainable chemistry forums. The rise of green chemistry has also prompted investigations into eco-friendly synthesis routes for such compounds, addressing concerns about environmental impact and waste reduction.

From a commercial perspective, suppliers of CAS 1082453-12-0 emphasize its high purity grades (>98%) to meet the stringent requirements of GMP manufacturing. The compound's storage stability and handling precautions are frequently discussed in technical datasheets, reflecting user queries about long-term storage conditions and safety data. As regulatory frameworks evolve, documentation of REACH compliance and analytical certificates has become a priority for buyers.

In conclusion, 2-(4-methoxy-3-methylphenyl)propan-1-amine (CAS 1082453-12-0) represents a compelling case study in the intersection of organic synthesis and applied research. Its relevance to drug discovery, material science, and industrial applications ensures continued interest from diverse scientific communities. Future research may uncover additional functionalities, particularly in catalysis or bioconjugation, further expanding its utility.